2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H22N2O4/c1-13-6-5-7-17(14(13)2)22-21(24)12-16-11-19(27-23-16)15-8-9-18(25-3)20(10-15)26-4/h5-11H,12H2,1-4H3,(H,22,24)
• InChI Key: ZSHPQSZUDZVDGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CC2=NOC(=C2)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(2,3-dimethylphenyl)acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known by the name "DMXAA" and has been the subject of much research in recent years.

Scientific Research Applications

Synthesis and Corrosion Inhibition

This compound and its derivatives have been explored for their synthetic routes and potential as corrosion inhibitors. Yıldırım and Cetin (2008) synthesized a series of acetamide, isoxazolidine, and isoxazoline derivatives, including structures similar to the specified compound, to investigate their corrosion inhibition efficiencies. These compounds were tested on steel coupons in acidic and oil medium, showing promising inhibition efficiencies, which suggest their application in protecting materials against corrosion (Yıldırım & Cetin, 2008).

Pharmaceutical Research

In the pharmaceutical research domain, derivatives similar to the specified compound have been evaluated for their potential as antipsychotic agents. Wise et al. (1987) described the synthesis and pharmacological evaluation of a series of compounds, demonstrating that certain derivatives have an antipsychotic-like profile in behavioral animal tests without interacting with dopamine receptors, indicating a unique mode of action for potential antipsychotic drugs (Wise et al., 1987).

Analgesic and Anti-Inflammatory Activities

The compound's derivatives have also been synthesized for exploring their analgesic and anti-inflammatory activities. Yusov et al. (2019) reported the synthesis of enaminoamides and tested their hydrochlorides for analgesic effects, showing significant activity levels compared to known analgesics, highlighting their potential for pain management (Yusov et al., 2019).

Enzyme Inhibition Studies

Research by Rehman et al. (2013) on a series of oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide derivatives, which share a structural motif with the specified compound, revealed that these compounds exhibit significant inhibitory activity against acetylcholinesterase, an enzyme target for Alzheimer's disease treatment (Rehman et al., 2013).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with enzymes such asPTPN1 , ALOX5 , ALOX15B , ALOX15 , and ALOX12 . These enzymes play crucial roles in various biological processes, including inflammation, immune response, and cell signaling.

Biochemical Pathways

Similar compounds have been found to affect pathways related to inflammation, immune response, and cell signaling due to their interaction with enzymes such as ptpn1, alox5, alox15b, alox15, and alox12 .